1. Home
  2. Product
  3. Acetic acid, [(1-methylethyl)thio][[(phenylmethoxy)carbonyl]amino]-
Acetic acid, [(1-methylethyl)thio][[(phenylmethoxy)carbonyl]amino]- Acetic acid, [(1-methylethyl)thio][[(phenylmethoxy)carbonyl]amino]-
Brand Name: Vulcanchem
CAS No.: 103711-22-4
VCID: VC21272646
InChI: InChI=1S/C13H17NO4S/c1-9(2)19-11(12(15)16)14-13(17)18-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,14,17)(H,15,16)
SMILES: CC(C)SC(C(=O)O)NC(=O)OCC1=CC=CC=C1
Molecular Formula: C13H17NO4S
Molecular Weight: 283.35 g/mol

Acetic acid, [(1-methylethyl)thio][[(phenylmethoxy)carbonyl]amino]-

CAS No.: 103711-22-4

Cat. No.: VC21272646

Molecular Formula: C13H17NO4S

Molecular Weight: 283.35 g/mol

* For research use only. Not for human or veterinary use.

Acetic acid, [(1-methylethyl)thio][[(phenylmethoxy)carbonyl]amino]- - 103711-22-4

Specification

CAS No. 103711-22-4
Molecular Formula C13H17NO4S
Molecular Weight 283.35 g/mol
IUPAC Name 2-(phenylmethoxycarbonylamino)-2-propan-2-ylsulfanylacetic acid
Standard InChI InChI=1S/C13H17NO4S/c1-9(2)19-11(12(15)16)14-13(17)18-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,14,17)(H,15,16)
Standard InChI Key HMSDVICBKGZPCO-UHFFFAOYSA-N
SMILES CC(C)SC(C(=O)O)NC(=O)OCC1=CC=CC=C1
Canonical SMILES CC(C)SC(C(=O)O)NC(=O)OCC1=CC=CC=C1

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19